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Compound of Interest

Compound Name: Pentanol

Cat. No.: B124592

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of Pentanol, a common solvent.
Understanding and implementing these procedures will help mitigate risks and ensure
operational excellence.

Pentanol, a flammable liquid and vapor, can cause serious eye damage, skin irritation, and
respiratory irritation.[1][2][3] Adherence to proper personal protective equipment (PPE)
protocols and handling procedures is critical to prevent exposure and ensure a safe working
environment.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Pentanol, providing a quick
reference for safety and handling.
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Property Value Source
CAS Number 71-41-0 [4][5]
EC Number 200-752-1 [4][5]
Index Number 603-200-00-1 [41[5]

Flash Point

33 °C (91.4 °F) - 49 °C (120.2
OF)

[416]1[7]

Autoignition Temperature

300 °C (572 °F)

[6]7]

Boiling Point

138 °C

[4]

Melting Point

-78 °C

[4]

Vapor Pressure

2.6 hPa at 20 °C

[4]

Density

0.81-0.83 g/cm3 at 20 °C

[1]14]

Lower Explosion Limit

1.2% - 1.6% by volume

[4][6]

Upper Explosion Limit

8% - 10.5% by volume

[416]1[7]

pH

7 (22 g/l, 20 °C)

[4]

Experimental Protocol: Safe Handling of Pentanol

This protocol outlines the step-by-step procedure for the safe handling of pentanol in a

laboratory setting.

1. Preparation and Engineering Controls:

e Work in a well-ventilated area.[1] Use a chemical fume hood for all procedures involving

pentanol.[7]

o Ensure an eyewash station and safety shower are readily accessible.[6]

e Remove all sources of ignition from the work area, including open flames, sparks, and hot

surfaces.[1][6][8] Use explosion-proof electrical and ventilating equipment.[1][6]
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Ground and bond all containers and transfer equipment to prevent static discharge.[1][6] Use
non-sparking tools.[6][7][8]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles (compliant with EN 166) or a
face shield.[1]

Hand Protection: Wear appropriate chemical-resistant gloves (tested according to EN 374).

[4]15]

Body Protection: Wear a lab coat, apron, or chemical-protection suit as appropriate for the
scale of the work.[1] Closed-toed shoes are mandatory.

Respiratory Protection: If ventilation is inadequate or for large spills, use a NIOSH or
European Standard EN 149 approved respirator.[6][7]

. Handling and Use:

Avoid breathing vapor or mist.[1][6][7]

Avoid contact with skin, eyes, and clothing.[1][6]

Keep containers tightly closed when not in use.[1][4][5]

Store in a cool, dry, well-ventilated, and locked-up area away from incompatible substances
and sources of ignition.[1][6]

. Accidental Spills:

In case of a spill, immediately evacuate the area.

Remove all ignition sources.[6][7]

For small spills, absorb with an inert material such as sand, vermiculite, or earth and place in
a suitable, labeled container for disposal.[2][6][7]

For large spills, consider using a vapor-suppressing foam.[6][8]
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e Do not allow the spill to enter drains or waterways.[2][4][5]
5. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[1][6][7] Remove contact lenses if present and easy to do.[1][3] Seek immediate
medical attention.[1][6]

o Skin Contact: Immediately remove contaminated clothing.[1][6] Wash the affected area
thoroughly with soap and water.[9] Seek medical attention if irritation develops or persists.[6]

 Inhalation: Move the person to fresh air.[6][7] If breathing is difficult, administer oxygen.[6][7]
If breathing has stopped, give artificial respiration.[6][7] Seek immediate medical attention.[7]

 Ingestion: Do not induce vomiting.[6] Rinse the mouth with water.[1][7] Seek immediate
medical attention.[1][6]

6. Disposal:
» Dispose of pentanol and contaminated materials as hazardous waste.[1]
o Follow all federal, state, and local regulations for hazardous waste disposal.

o Containers should be completely emptied and can be dangerous if they retain product
residue.[6] Do not reuse empty containers.

Workflow for Safe Pentanol Handling
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Caption: A workflow diagram illustrating the key steps for the safe handling of pentanol in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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